Cas no 1308849-93-5 ((R)-tert-butyl 2-((1,3-dioxoisoindolin-2-yl)methyl)morpholine-4-carboxylate)

(R)-tert-Butyl 2-((1,3-dioxoisoindolin-2-yl)methyl)morpholine-4-carboxylate is a chiral morpholine derivative featuring a phthalimide-protected amine and a tert-butyl carbamate group. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of enantiomerically pure pharmaceuticals and bioactive molecules. The tert-butyloxycarbonyl (Boc) group provides stability under basic conditions while allowing selective deprotection under acidic conditions. The phthalimide moiety offers robust amine protection, facilitating further functionalization. Its stereochemical purity makes it advantageous for asymmetric synthesis, ensuring high enantioselectivity in downstream applications. The compound’s well-defined reactivity profile and compatibility with diverse reaction conditions enhance its utility in complex multistep syntheses.
(R)-tert-butyl 2-((1,3-dioxoisoindolin-2-yl)methyl)morpholine-4-carboxylate structure
1308849-93-5 structure
Product Name:(R)-tert-butyl 2-((1,3-dioxoisoindolin-2-yl)methyl)morpholine-4-carboxylate
CAS No:1308849-93-5
MF:C18H22N2O5
MW:346.377685070038
MDL:MFCD14635715
CID:2906356
PubChem ID:67173668
Update Time:2025-05-30

(R)-tert-butyl 2-((1,3-dioxoisoindolin-2-yl)methyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (R)-tert-butyl 2-((1,3-dioxoisoindolin-2-yl)methyl)morpholine-4-carboxylate
    • (R)-2-[(1,3-Dioxoisoindolin-2-yl)methyl]morpholine-4-carboxylic acid tert-butyl ester
    • YGEBKFZXBQXUAK-LBPRGKRZSA-N
    • SCHEMBL1820365
    • AKOS027428737
    • tert-butyl (2R)-2-[(1,3-dioxoisoindol-2-yl)methyl]morpholine-4-carboxylate
    • 1308849-93-5
    • (R)-tert-butyl2-((1,3-dioxoisoindolin-2-yl)methyl)morpholine-4-carboxylate
    • CS-13071
    • CS-M3422
    • MDL: MFCD14635715
    • Inchi: 1S/C18H22N2O5/c1-18(2,3)25-17(23)19-8-9-24-12(10-19)11-20-15(21)13-6-4-5-7-14(13)16(20)22/h4-7,12H,8-11H2,1-3H3/t12-/m0/s1
    • InChI Key: YGEBKFZXBQXUAK-LBPRGKRZSA-N
    • SMILES: O1CCN(C(=O)OC(C)(C)C)C[C@H]1CN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 346.15300
  • Monoisotopic Mass: 346.15287181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 532
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 76.2Ų

Experimental Properties

  • PSA: 76.15000
  • LogP: 1.79430

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Additional information on (R)-tert-butyl 2-((1,3-dioxoisoindolin-2-yl)methyl)morpholine-4-carboxylate

(R)-tert-butyl 2-((1,3-dioxoisoindolin-2-yl)methyl)morpholine-4-carboxylate

The compound CAS No. 1308849-93-5, known as (R)-tert-butyl 2-((1,3-dioxoisoindolin-2-yl)methyl)morpholine-4-carboxylate, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential therapeutic applications. Recent studies have highlighted its role in drug development, particularly in the design of bioactive molecules with improved pharmacokinetic profiles.

The molecular structure of this compound is characterized by a morpholine ring system, which is a six-membered ring containing two oxygen atoms. The morpholine moiety is a common structural element in many pharmaceutical agents due to its ability to enhance drug stability and bioavailability. In this case, the morpholine ring is substituted at the 4-position with a tert-butyl ester group, which adds bulk and potentially improves the compound's solubility properties. Additionally, the presence of the 1,3-dioxoisoindolin moiety introduces a rigid bicyclic structure that can influence the compound's conformational flexibility and interactions with biological targets.

Recent research has focused on the synthesis and optimization of this compound. Scientists have explored various synthetic pathways to improve the yield and purity of this molecule. For instance, advancements in asymmetric catalysis have enabled the selective synthesis of the (R)-enantiomer, which is crucial for ensuring consistent pharmacological activity. The use of environmentally friendly reagents and conditions has also been emphasized to align with green chemistry principles.

In terms of pharmacological applications, this compound has shown promise as a precursor for drug candidates targeting various disease states. Its ability to modulate key biological pathways makes it a valuable tool in drug discovery programs. For example, studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic disorders. Furthermore, its stereochemistry plays a critical role in determining its biological activity, highlighting the importance of enantiomeric purity in drug development.

The integration of computational chemistry techniques has also enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its binding interactions with target proteins, aiding in the rational design of more potent analogs. Additionally, pharmacokinetic modeling has been employed to predict its absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for assessing its suitability as a drug candidate.

Looking ahead, ongoing research aims to further elucidate the therapeutic potential of CAS No. 1308849-93-5. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area. The development of novel derivatives and the exploration of new therapeutic indications will undoubtedly expand the scope of applications for this compound.

In conclusion, (R)-tert-butyl 2-((1,3-dioxoisoindolin-2-yl)methyl)morpholine-4-carboxylate represents a cutting-edge molecule with significant potential in the pharmaceutical industry. Its unique structure, coupled with advancements in synthetic and computational techniques, positions it as a key player in modern drug discovery efforts.

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